Cas no 623-89-2 (Bis(2-methylbutyl) Butanedioate)

• Product Name: Bis(2-methylbutyl) Butanedioate
• CAS No: 623-89-2
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 1637604
• PubChem ID: 243682
• Update Time: 2025-04-21

Bis(2-methylbutyl) Butanedioate Chemical and Physical Properties

Names and Identifiers

• Bis(2-methylbutyl) Butanedioate
• Di(2-methylbutyl) succinate
• NSC53812
• AC1L6C3M
• AC1Q62UE
• CTK5B5006
• AR-1I3709
• NSC-53812
• AG-J-56748
• Di(2-methylbutyl) succinate; NSC53812; AC1L6C3M; AC1Q62UE; CTK5B5006; AR-1I3709; NSC-53812; AG-J-56748;
• Succinic acid, di(2-methylbutyl) ester
• ZJVNYQFZJFPWOJ-UHFFFAOYSA-N
• DTXSID70288010
• SCHEMBL14672451
• DS-010529
• 623-89-2

• Inchi： 1S/C14H26O4/c1-5-11(3)9-17-13(15)7-8-14(16)18-10-12(4)6-2/h11-12H,5-10H2,1-4H3
• InChI Key： ZJVNYQFZJFPWOJ-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)OCC(C)CC)=O)CC(C)CC

Computed Properties

• Exact Mass: 258.18300
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.94520